Cas no 77835-10-0 (2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID)

• Product Name: 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID
• CAS No: 77835-10-0
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 5736865
• PubChem ID: 138108960
• Update Time: 2025-11-01

2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID
• 77835-10-0
• 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOICACID
• Propanedioic acid, 2-[4-(phenylmethoxy)phenyl]-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C20H22O5/c1-20(2,3)25-19(23)17(18(21)22)15-9-11-16(12-10-15)24-13-14-7-5-4-6-8-14/h4-12,17H,13H2,1-3H3,(H,21,22)
• InChI Key： PIMJHWUKXSWKNY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(C1=CC=C(OCC2=CC=CC=C2)C=C1)C(O)=O

Computed Properties

• Exact Mass: 342.14672380g/mol
• Monoisotopic Mass: 342.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 491.7±45.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID

2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID (CAS No. 77835-10-0): A Comprehensive Overview

2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID (CAS No. 77835-10-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propionic acid with a unique structural configuration that includes a benzyloxy substituent on the phenyl ring and a tert-butoxy group on the α-carbon. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The benzyloxy group in 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID plays a crucial role in enhancing the compound's solubility and stability. This group is known for its ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. Additionally, the tert-butoxy group, being a bulky and electron-donating substituent, contributes to the compound's overall reactivity and selectivity in various chemical reactions. These structural features make 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID an attractive candidate for the development of novel drugs and therapeutic agents.

In recent years, significant advancements have been made in understanding the biological activities of 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID can effectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This finding suggests its potential as a therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is frequently dysregulated in cancer cells. These findings highlight the potential of 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID as a lead compound for developing new anti-cancer drugs.

The synthetic accessibility of 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID has further contributed to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the condensation of 4-benzyloxybenzaldehyde with tert-butyl acetoacetate, followed by oxidative decarboxylation to yield the final product. This synthetic strategy not only ensures high yields but also allows for easy modification of the molecule to explore different derivatives with enhanced biological activities.

In addition to its direct applications in drug development, 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID serves as an important building block for synthesizing more complex molecules. Its versatile reactivity makes it suitable for use in combinatorial chemistry approaches, where it can be combined with other functional groups to generate libraries of compounds for high-throughput screening. This approach has been successfully employed to identify novel compounds with diverse biological activities, including antimicrobial and antiviral agents.

The safety profile of 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID has also been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into clinical candidates. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in humans.

In conclusion, 2-(4-(BENZYLOXY)PHENYL)-3-(TERT-BUTOXY)-3-OXOPROPANOIC ACID (CAS No. 77835-10-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.